(2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(o-tolyl)propanoic acid

• IUPAC Name: (2S,3S)-2-hydroxy-3-(2-methylphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C15H21NO5/c1-9-7-5-6-8-10(9)11(12(17)13(18)19)16-14(20)21-15(2,3)4/h5-8,11-12,17H,1-4H3,(H,16,20)(H,18,19)/t11-,12-/m0/s1
• InChI Key: GJTJMPYIMIZXGZ-RYUDHWBXSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C(C(=O)O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC1=CC=CC=C1[C@@H]([C@@H](C(=O)O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C15H21NO5
• DSSTOX Substance ID: DTXSID10376162
• Molecular Weight: 295.33 g/mol
• CAS RN: 959574-10-8

Description

(2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(o-tolyl)propanoic acid, also known as Boc-L-Ser(OtBu)-o-Tol, is a chiral amino acid derivative that has gained significant attention in scientific research. Its unique structure and properties make it an important compound in various fields of study, including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Biodegradation and Fate of Ether Oxygenates in Soil and Groundwater

Research on ethyl tert-butyl ether (ETBE), a compound similar in structure due to the presence of tert-butyl groups, highlights microbial degradation pathways in soil and groundwater environments. Aerobic biodegradation processes involve hydroxylation and subsequent formation of intermediates like tert-butyl alcohol (TBA) and 2-hydroxyisobutyric acid (2-HIBA). This study points to the microbial capacity to degrade ether oxygenates, which could be relevant for understanding the environmental behavior of compounds like (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(o-tolyl)propanoic acid (Thornton et al., 2020).

Applications and Mechanisms of Hydroxy Acids in Cosmetic and Therapeutic Formulations

Hydroxy acids (HAs), including α-hydroxy acids, β-hydroxy acids, and others, are utilized in cosmetic and therapeutic formulations for their beneficial effects on the skin. Their applications range from treating photoaging and acne to pigmentation disorders. The review by Kornhauser et al. (2010) discusses the safety, efficacy, and biological mechanisms of HAs, shedding light on the potential cosmetic and dermatological applications of hydroxy acids and possibly related compounds (Kornhauser et al., 2010).

Antioxidant Properties of Hydroxycinnamic Acids

Hydroxycinnamic acids (HCAs) demonstrate significant biological properties, including antioxidant activities. This review focuses on structure-activity relationships (SARs) of HCAs, aiming to generate more potent antioxidant molecules. Understanding the SARs of HCAs can provide insights into optimizing the structure of related compounds for enhanced biological activities (Razzaghi-Asl et al., 2013).

Biotechnological Routes Based on Lactic Acid Production from Biomass

The production of lactic acid and its derivatives from biomass showcases the potential of organic acids in green chemistry. This review discusses the biotechnological routes for producing valuable chemicals from lactic acid, pointing to the versatility of carboxylic acids in the synthesis of polymers, fuels, and other chemicals (Gao et al., 2011).